Cas no 6469-85-8 (Benzoic acid,2-[(4-chlorophenyl)thio]-)

• Product Name: Benzoic acid,2-[(4-chlorophenyl)thio]-
• CAS No: 6469-85-8
• MF: C₁₃H₉ClO₂S
• MW: 264.727361440659
• CID: 505416
• PubChem ID: 80942
• Update Time: 2025-04-19

Benzoic acid,2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylbenzoic acid
• 2-(4-chlorophenylthio)benzoic acid
• 2-carboxy-4'-chlorophenylsulfide
• 2-carboxyphenyl 4-chlorophenyl sulphide
• 2-[(4-chlorophenyl)sulfanyl]benzoic acid
• NS00035733
• NKMIZDAAUIGVMP-UHFFFAOYSA-N
• AE-641/30103046
• 2-(4'-chlorothiophenoxy)benzoic acid
• DTXSID6064375
• Benzoic acid, o-((p-chlorophenyl)thio)-
• Benzoic acid, 2-((4-chlorophenyl)thio)-
• 2-((4-Chlorophenyl)thio)benzoic acid
• SCHEMBL6781026
• A834856
• NSC 139119
• AKOS005067398
• NSC-139119
• 2-(4-Chlorophenyl mercapto)benzoic acid
• Benzoic acid, 2-[(4-chlorophenyl)thio]-
• 6469-85-8
• Benzoic acid, o-[(p-chlorophenyl)thio]-
• EINECS 229-287-2
• Oprea1_761496
• NSC139119

• Inchi： 1S/C13H9ClO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： NKMIZDAAUIGVMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 264.00100
• Monoisotopic Mass: 264.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.42
• Boiling Point: 421.1°C at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.683
• PSA: 62.60000
• LogP: 4.18940